Cas no 119011-58-4 (Thiazolo[4,5-d]pyrimidin-7-amine, 2-(methylthio)-)

• Product Name: Thiazolo[4,5-d]pyrimidin-7-amine, 2-(methylthio)-
• CAS No: 119011-58-4
• MF: C₆H₆N₄S₂
• MW: 198.268637180328
• CID: 3670794
• PubChem ID: 607703
• Update Time: 2025-04-22

Thiazolo[4,5-d]pyrimidin-7-amine, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-d]pyrimidin-7-amine, 2-(methylthio)-
• 2-(Methylthio)thiazolo[4,5-d]pyrimidin-7-amine
• SCHEMBL25594273
• 119011-58-4
• RRACTFDOWHYOJC-UHFFFAOYSA-N
• 2-(Methylsulfanyl)[1,3]thiazolo[4,5-d]pyrimidin-7-amine #

• Inchi： 1S/C6H6N4S2/c1-11-6-10-5-3(12-6)4(7)8-2-9-5/h2H,1H3,(H2,7,8,9)
• InChI Key： RRACTFDOWHYOJC-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2SC(SC)=NC2=N1

Computed Properties

• Exact Mass: 198.00338856Da
• Monoisotopic Mass: 198.00338856Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų